Cas no 113259-24-8 (2,4-Pyrimidinediamine, 6-(1-pyrrolidinyl)-)
113259-24-8 structure
Product Name:2,4-Pyrimidinediamine, 6-(1-pyrrolidinyl)-
CAS No:113259-24-8
MF:C8H13N5
MW:179.222320318222
CID:3624035
PubChem ID:4170353
Update Time:2025-04-22
2,4-Pyrimidinediamine, 6-(1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pyrimidinediamine, 6-(1-pyrrolidinyl)-
- AKOS017457880
- 4-(Pyrrolidin-1-yl)pyrimidine-2,6-diamine
- 113259-24-8
- SCHEMBL10678810
- 6-(1-piperidinyl)-2,4-pyrimidinediamine
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- Inchi: 1S/C8H13N5/c9-6-5-7(12-8(10)11-6)13-3-1-2-4-13/h5H,1-4H2,(H4,9,10,11,12)
- InChI Key: DVCLGDDFGUFHPE-UHFFFAOYSA-N
- SMILES: C1(N)=NC(N2CCCC2)=CC(N)=N1
Computed Properties
- Exact Mass: 179.11709544Da
- Monoisotopic Mass: 179.11709544Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 81.1Ų
2,4-Pyrimidinediamine, 6-(1-pyrrolidinyl)- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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